Cas no 864522-36-1 (1H-Pyrazole-5-carboxylic acid, 3-(fluoromethyl)-1-[(methylthio)methyl]-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-(fluoromethyl)-1-[(methylthio)methyl]-
• CAS No: 864522-36-1
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 4255274
• Update Time: 2025-04-01

1H-Pyrazole-5-carboxylic acid, 3-(fluoromethyl)-1-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(fluoromethyl)-1-[(methylthio)methyl]-

• Inchi： 1S/C7H9FN2O2S/c1-13-4-10-6(7(11)12)2-5(3-8)9-10/h2H,3-4H2,1H3,(H,11,12)
• InChI Key： NIBWGAJBPCFGGT-UHFFFAOYSA-N
• SMILES： N1(CSC)C(C(O)=O)=CC(CF)=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 392.5±42.0 °C(Predicted)
• pka: 3.19±0.36(Predicted)